N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine

• IUPAC Name: (E)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethylbut-2-en-1-amine
• InChI: InChI=1S/C16H25NO2/c1-6-13(2)12-17(3)10-9-14-7-8-15(18-4)16(11-14)19-5/h6-8,11H,9-10,12H2,1-5H3/b13-6+
• InChI Key: LMORBQLJLUGVQJ-AWNIVKPZSA-N
• Canonical SMILES: CC=C(C)CN(C)CCC1=CC(=C(C=C1)OC)OC
• Isomeric SMILES: C/C=C(\C)/CN(C)CCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine, also known as DMPEA or 2C-H, is a phenethylamine derivative with psychoactive properties. It is a structurally similar compound to mescaline and has been used as a recreational drug. However,

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine is not fully understood. It is thought to work by modulating the activity of serotonin and dopamine receptors in the brain.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of serotonin and dopamine in the brain. It also increases levels of norepinephrine and acetylcholine. These neurotransmitters are involved in regulating mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine has advantages and limitations for lab experiments. It is a relatively simple compound to synthesize and can be easily obtained for research purposes. However, it is also a psychoactive compound and must be handled with care. Its potential for abuse also raises ethical concerns.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine. One area of interest is its potential use in treating addiction. More studies are needed to determine its efficacy and safety in this regard. Another area of interest is its potential use as a therapeutic agent for depression and anxiety. Further research is needed to understand its mechanism of action and potential side effects. Additionally, more studies are needed to determine the long-term effects of this compound use.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine can be synthesized by reacting 3,4-dimethoxyphenylacetic acid with sodium nitrite and hydrochloric acid to form the diazonium salt. This salt is then reacted with 2-dimethylaminoethyl chloride to form this compound.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N,2-dimethyl-2-buten-1-amine has been studied for its potential use as a therapeutic agent for various conditions such as depression, anxiety, and addiction. It has been shown to have antidepressant and anxiolytic effects in animal models. This compound has also been studied for its potential use in treating drug addiction, particularly opioid addiction.